1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one

• IUPAC Name: 5-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-(4-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C21H15BrN6O2/c1-13-2-8-16(9-3-13)28-20-17(10-24-28)21(29)27(12-23-20)11-18-25-19(26-30-18)14-4-6-15(22)7-5-14/h2-10,12H,11H2,1H3
• InChI Key: LJOZJHWJARNKGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=C(C=C5)Br
• Molecular Formula: C21H15BrN6O2
• Molecular Weight: 463.3 g/mol

Description

“1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one” is a complex organic compound. It contains a quinoxaline core, which is a type of heterocyclic compound. The quinoxaline core is substituted with an ethyl group at the 1-position and a piperazine ring at the 3-position. The piperazine ring is further substituted with a 3-methylphenoxyacetyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of multiple functional groups, including an ethyl group, a piperazine ring, and a 3-methylphenoxyacetyl group attached to the quinoxaline core. These functional groups could potentially influence the compound’s physical and chemical properties, as well as its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure, particularly the presence of the various functional groups. For example, the presence of the piperazine ring could potentially influence the compound’s solubility in water, while the quinoxaline core could potentially influence its UV/Vis absorption properties.

Mechanism of Action

1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one acts as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which is a subtype of glutamate receptor. It enhances the activity of the receptor by binding to a site on the receptor that is distinct from the glutamate binding site. This results in an increase in the amplitude and duration of NMDA receptor-mediated currents.
Biochemical and physiological effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to enhance synaptic plasticity and improve learning and memory processes. This compound has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one has several advantages for use in lab experiments. It is a highly potent and selective modulator of the NMDA receptor, which allows for precise control over the receptor activity. This compound is also stable and can be easily synthesized in large quantities. However, one limitation of this compound is that it has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of 1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one. One area of research is the development of more potent and selective modulators of the NMDA receptor. Another area of research is the exploration of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases. Additionally, the mechanisms underlying the neuroprotective effects of this compound are not fully understood and further research is needed to elucidate these mechanisms.

Synthesis Methods

1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one can be synthesized by reacting ethyl 2-chloroacetate with 2-methylquinoxaline-3-carboxylic acid, followed by the reaction of the resulting ethyl 2-(2-methylquinoxalin-3-ylamino)acetate with 3-methylphenoxyacetyl chloride and piperazine. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one has been extensively studied for its potential use in scientific research. It has been found to have various applications in the field of neuroscience, particularly in the study of neurotransmitters and their receptors. This compound has been shown to modulate the activity of glutamate receptors, which are important for synaptic plasticity and learning and memory processes.